Cas no 1808249-67-3 (Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride)

• Product Name: Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride
• CAS No: 1808249-67-3
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD11099890
• CID: 4618318
• PubChem ID: 43810935
• Update Time: 2025-06-11

Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride
• Methyl 6-aminospiro[3.3]heptane-2-carboxylate HCl
• NE48835
• METHYL 6-AMINOSPIRO[3.3]HEPTANE-2-CARBOXYLATE HYDR
• methyl 2-aminospiro[3.3]heptane-6-carboxylate;hydrochloride
• Spiro[3.3]heptane-2-carboxylic acid, 6-amino-, methyl ester, hydrochloride (1:1)
• P11055
• CS-0048950
• Z414834490
• 1808249-67-3
• PB48843
• G14930
• SCHEMBL17062270
• MFCD11099890
• DB-158744
• AS-50770
• methyl6-aminospiro[3.3]heptane-2-carboxylatehydrochloride
• EN300-88458
• METHYL (2R,4R,6R)-6-AMINOSPIRO[3.3]HEPTANE-2-CARBOXYLATE HYDROCHLORIDE
• Methyl (4R)-6-aminospiro[3.3]heptane-2-carboxylate HCl
• AKOS025291067
• SY099365
• Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride

• MDL： MFCD11099890
• Inchi： 1S/C9H15NO2.ClH/c1-12-8(11)6-2-9(3-6)4-7(10)5-9;/h6-7H,2-5,10H2,1H3;1H
• InChI Key： YPGLGGXSCLUQOR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CC2(CC(C2)N)C1)=O

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride

Research Briefing on Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride (CAS: 1808249-67-3)

Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride (CAS: 1808249-67-3) is a novel spirocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. Its unique structural features, including the spiro[3.3]heptane scaffold, make it a promising candidate for drug discovery and development. This research briefing aims to provide an overview of the latest studies and applications of this compound, highlighting its potential in therapeutic interventions.

Recent studies have focused on the synthesis and characterization of Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride. The compound's spirocyclic structure offers enhanced rigidity and stereochemical control, which are advantageous for targeting specific biological pathways. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and ring-closing metathesis, to optimize the yield and purity of the compound. These efforts have paved the way for its use in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of medicinal chemistry, Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride has shown potential as a building block for the development of small-molecule inhibitors. Preliminary in vitro studies indicate that derivatives of this compound exhibit selective binding to key enzymes involved in inflammatory and neurodegenerative diseases. For instance, one study demonstrated its efficacy in inhibiting the activity of cyclooxygenase-2 (COX-2), a target for anti-inflammatory drugs, with minimal off-target effects.

Further investigations into the pharmacokinetic properties of Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride have revealed favorable absorption and distribution profiles. The compound's hydrochloride salt form enhances its solubility and bioavailability, making it suitable for oral administration. Animal studies have corroborated these findings, showing sustained plasma concentrations and good tissue penetration. These attributes position the compound as a viable candidate for further preclinical development.

Despite these promising results, challenges remain in the optimization of Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride for clinical use. Researchers are currently exploring strategies to improve its metabolic stability and reduce potential toxicity. Computational modeling and molecular docking studies are being employed to design analogs with enhanced binding affinity and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, Methyl 6-aminospiro[3.3]heptane-2-carboxylate hydrochloride represents a compelling area of research in chemical biology and drug discovery. Its unique structural properties and promising biological activity underscore its potential as a versatile scaffold for the development of novel therapeutics. Ongoing studies will be crucial in elucidating its full therapeutic potential and addressing current limitations. This briefing underscores the importance of continued investment in research and development to unlock the compound's clinical benefits.